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Compound of Interest

Compound Name: 2-Iodo-5-methylbenzoic acid

Cat. No.: B1295463 Get Quote

Essential Safety and Handling Guide for 2-Iodo-5-
methylbenzoic Acid
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Iodo-5-methylbenzoic acid, ensuring the well-being of laboratory personnel and compliance

with safety standards.

Hazard Summary and Personal Protective Equipment
(PPE)
2-Iodo-5-methylbenzoic acid is a chemical that requires careful handling due to its potential

hazards. It is known to cause skin and serious eye irritation, and it may also lead to respiratory

irritation.[1][2][3][4] Adherence to appropriate personal protective equipment (PPE) protocols is

mandatory to minimize exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1295463?utm_src=pdf-interest
https://www.benchchem.com/product/b1295463?utm_src=pdf-body
https://www.benchchem.com/product/b1295463?utm_src=pdf-body
https://www.benchchem.com/product/b1295463?utm_src=pdf-body
https://www.benchchem.com/product/b1295463?utm_src=pdf-body
https://www.benchchem.com/product/b1295463?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR2196_msds.pdf
https://www.echemi.com/sds/2-iodo-5-methylbenzoic-acid-pd181109102507.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodo-5-methylbenzoic-acid
https://chemical-label.com/en/ghs/print-clp/52548-14-8/2-iodo-5-methylbenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Causes skin irritation[1][2][3][4] Skin Irrit. 2

Chemical-resistant gloves

(e.g., Butyl, Neoprene), Lab

coat, Protective clothing[2][5]

[6]

Causes serious eye irritation[1]

[2][3][4]
Eye Irrit. 2

Tightly fitting safety goggles

with side-shields or a face

shield[2][5][6][7][8]

May cause respiratory

irritation[1][2][3][9]
STOT SE 3

Use in a well-ventilated area or

in a chemical fume hood.[1][8]

[10] If dust is generated, a full-

face respirator may be

necessary.[2]

Operational Plan: Step-by-Step Handling Procedure
To ensure safe handling of 2-Iodo-5-methylbenzoic acid, the following procedural steps must

be followed:

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[8][10]

Ensure that an eyewash station and a safety shower are readily accessible.[5][8]

Remove all sources of ignition as a precautionary measure.[5]

Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as outlined in the table above. This

includes a lab coat, chemical-resistant gloves, and safety goggles.[1][2]

Handling the Chemical:
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Avoid all personal contact with the chemical, including inhalation of dust.[1]

When weighing or transferring the solid, do so in a manner that minimizes dust generation.

[1]

Keep the container tightly closed when not in use.[2]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[1]

Contaminated clothing should be removed and laundered separately before reuse.[1][2]

Emergency Procedures
In the event of exposure or a spill, immediate action is critical:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1] Do

not attempt to remove contact lenses; this should only be done by skilled personnel.[1]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water.

[1][2] If irritation occurs, seek medical attention.[1]

Inhalation: Move the affected person to fresh air.[1][2] If breathing is difficult, provide oxygen.

[2] Seek medical attention if symptoms persist.[10]

Ingestion: If swallowed, give a glass of water to drink.[1] Do not induce vomiting.[8] Seek

medical advice.[1]

Spill: For a dry spill, use dry clean-up procedures to avoid generating dust.[1] Collect the

material using a scoop or a HEPA-filtered vacuum and place it in a sealed, labeled container

for disposal.[1][5] For a wet spill, absorb the material and place it in a labeled container.[1]

Prevent the spill from entering drains or waterways.[1]

Disposal Plan
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Proper disposal of 2-Iodo-5-methylbenzoic acid and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Chemical Disposal:

Dispose of the chemical waste in a designated, labeled, and sealed container.[1][2]

Consult your institution's environmental health and safety (EHS) office or a licensed

professional waste disposal service for guidance on proper disposal procedures.

Disposal should be in accordance with local, state, and federal regulations. It is often

recommended to bury the residue in an authorized landfill.[1]

Container Disposal:

Empty containers should be handled as hazardous waste.

If possible, recycle the containers after proper decontamination. Otherwise, dispose of

them in an authorized landfill.[1]

Workflow for Safe Handling and Disposal
The following diagram outlines the logical workflow for the safe handling and disposal of 2-
Iodo-5-methylbenzoic acid.
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1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Emergency Procedures

Prepare Work Area
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Don Required PPE
(Gloves, Goggles, Lab Coat)

Handle Chemical
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Decontaminate Work Area Spill Personal Exposure

Wash Hands Thoroughly

Collect Waste in
Sealed, Labeled Container

Dispose via EHS or
Licensed Service

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 2-Iodo-5-methylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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